2-((Butylamino)methyl)-4,5-diphenyloxazole monohydrochloride
Cat. No. B8280038
M. Wt: 342.9 g/mol
InChI Key: HRKXWMXCLGYYJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04020082
Procedure details
A solution of 8 g. 2-chloromethyl-4,5-diphenyl-oxazole (prepared as described in Example 1 a) and 6.6 g. n-butylamine in 100 ml. anhydrous benzene was refluxed for 4 hours. The reaction mixture was washed with water and the separated benzene phase was distilled at 20 mm. pressure. The oily residue was dissolved in 100 ml. anhydrous ether and a flow of gas hydrogen chloride was bubbled through the resulting solution. The 2-n-butylaminomethyl-4,5-diphenyloxazole hydrochloride was recrystallized from absolute ethanol/anhydrous diethyl ether: 7.4 g., m.p. 120°-123° C (yield 72%).
Yield
72%
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][CH2:2][C:3]1[O:4][C:5]([C:14]2[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=2)=[C:6]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)[N:7]=1.[CH2:20]([NH2:24])[CH2:21][CH2:22][CH3:23]>C1C=CC=CC=1>[ClH:1].[CH2:20]([NH:24][CH2:2][C:3]1[O:4][C:5]([C:14]2[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=2)=[C:6]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)[N:7]=1)[CH2:21][CH2:22][CH3:23] |f:3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClCC=1OC(=C(N1)C1=CC=CC=C1)C1=CC=CC=C1
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)N
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1=CC=CC=C1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
WASH
|
Type
|
WASH
|
|
Details
|
The reaction mixture was washed with water
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
the separated benzene phase was distilled at 20 mm
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
The oily residue was dissolved in 100 ml
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
anhydrous ether and a flow of gas hydrogen chloride was bubbled through the resulting solution
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The 2-n-butylaminomethyl-4,5-diphenyloxazole hydrochloride was recrystallized from absolute ethanol/anhydrous diethyl ether
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
Cl.C(CCC)NCC=1OC(=C(N1)C1=CC=CC=C1)C1=CC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 72% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
